2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide

• IUPAC Name: 4-hydroxy-N-(5-hydroxypyridin-2-yl)-2-methyl-1,1-dioxothieno[2,3-e]thiazine-3-carboxamide
• InChI: InChI=1S/C13H11N3O5S2/c1-16-10(13(19)15-9-3-2-7(17)6-14-9)11(18)12-8(4-5-22-12)23(16,20)21/h2-6,17-18H,1H3,(H,14,15,19)
• InChI Key: VJMIVXXTLGMNIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C2=C(S1(=O)=O)C=CS2)O)C(=O)NC3=NC=C(C=C3)O
• Molecular Formula: C13H11N3O5S2
• DSSTOX Substance ID: DTXSID40239559
• Molecular Weight: 353.4 g/mol
• CAS RN: 93739-45-8

Description

2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide, also known as 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide, is a useful research compound. Its molecular formula is C13H11N3O5S2 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 4-hydroxy-N-(5-hydroxy-2-pyridinyl)-2-methyl-, 1,1-dioxide is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Sulfur Compounds - Thiazines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Transformations and Derivatives

• This compound, as part of the anti-inflammatory drug tenoxicam, has been studied for various chemical transformations. Researchers have synthesized both N- and O-substituted derivatives, investigating selective hydrolysis and reaction with N-nucleophiles. The creation of new 4-O-acyl derivatives as potential prodrugs shows its versatility in chemical modification (Kóczián et al., 2005).

Pharmaceutical Applications

• In pharmaceutical research, derivatives of this compound have been loaded onto smart hydrogels for use as carriers for anti-inflammatory and anti-cancer drugs. The kinetics of release of these compounds in various media have been studied, indicating potential applications in targeted drug delivery (Tamasi et al., 2008).

Structural Analysis and Properties

• The structures of certain derivatives, such as N-(X-chlorophenyl) variants, have been analyzed, revealing insights into their molecular stabilization through intramolecular hydrogen bonds. This kind of structural analysis is crucial for understanding how these compounds interact at a molecular level (Siddiqui et al., 2008).

Synthesis and Biological Activity

• A novel series of derivatives, 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, were synthesized with potential biological activity. These compounds were evaluated for their antibacterial and DPPH radical scavenging activities, showcasing their potential in biomedical applications (Zia-ur-Rehman et al., 2009).